2-(4-chlorophenoxy)-N-[4-({[(thiophen-2-yl)methyl]carbamoyl}methyl)phenyl]acetamide
Description
This acetamide derivative features a 4-chlorophenoxy group at the α-carbon and a carbamoyl methyl-substituted phenyl moiety linked to a thiophen-2-ylmethyl group.
Properties
IUPAC Name |
2-[4-[[2-(4-chlorophenoxy)acetyl]amino]phenyl]-N-(thiophen-2-ylmethyl)acetamide | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H19ClN2O3S/c22-16-5-9-18(10-6-16)27-14-21(26)24-17-7-3-15(4-8-17)12-20(25)23-13-19-2-1-11-28-19/h1-11H,12-14H2,(H,23,25)(H,24,26) | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RHZHWBRFTYOBSW-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC(=C1)CNC(=O)CC2=CC=C(C=C2)NC(=O)COC3=CC=C(C=C3)Cl | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H19ClN2O3S | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
414.9 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Comparison with Similar Compounds
Structural Analogues and Functional Group Variations
The compound shares structural motifs with several analogues, differing primarily in substituents, heterocycles, or linkage types. Key examples include:
Key Observations :
- Heterocyclic Influence : The thiophene ring in the target compound and may enhance π-π interactions in hydrophobic binding pockets compared to furan in D220-0323 .
- Substituent Effects: Chlorophenoxy groups (target compound, D220-0323) improve lipid solubility, while sulfonyl () or hydroxyalkoxy groups () increase polarity .
Key Observations :
Pharmacological and Biochemical Profiles
- MMP Inhibition: Compounds in with hydroxyalkoxy chains (e.g., 13m, 13n) inhibit MMP-7/-13, implying that the target’s chlorophenoxy group may similarly modulate metalloproteinases .
- Hydrophobic Enclosure : The thiophen-2-ylmethyl group could enhance binding affinity via hydrophobic interactions, as modeled in Glide XP scoring () .
- Enzyme Selectivity : Sulfonamide-containing analogues () exhibit selectivity for sulfhydryl enzymes, whereas the target’s carbamoyl group may target serine proteases .
Physicochemical Properties
| Property | Target Compound | D220-0323 () | Compound |
|---|---|---|---|
| LogP (Predicted) | 3.8 | 4.2 | 4.5 |
| Solubility (mg/mL) | ~0.01 (Low) | ~0.005 (Low) | ~0.001 (Very low) |
| Hydrogen Bond Donors | 2 | 1 | 1 |
Key Observations :
- Low solubility across analogues suggests formulation challenges, necessitating prodrug strategies or salt formation.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
